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Compound of Interest

Compound Name: H-Tyr-phe-met-arg-phe-NH2

CAS No.: 99414-63-8

Cat. No.: B3030873

Get Quote

Document Control:

Substance: H-Tyr-Phe-Met-Arg-Phe-NH2 (Tyr-FMRFamide)[1]

Class: Bioactive Neuropeptide / FMRFamide Analog

Application: Neuroscience Research, Receptor Agonist Studies

Status: Bioactive Material – Handle with Universal Precautions

Executive Safety & Operational Summary
H-Tyr-Phe-Met-Arg-Phe-NH2 is a synthetic pentapeptide analog of the invertebrate

neuropeptide FMRFamide. While generally classified as non-hazardous under GHS standards

(not a potent toxin or controlled substance), it is a bioactive modulator of ion channels and

neurotransmission.

Critical Operational Directive: Treat this substance as a Potent Pharmacological Agent. The

primary safety risk is inhalation of lyophilized dust during weighing, which can lead to
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respiratory sensitization or systemic absorption. The primary data integrity risk is oxidation of

the Methionine (Met) residue, rendering the peptide inactive.

Chemical Identity & Properties
Property Detail

Sequence Tyr-Phe-Met-Arg-Phe-NH2 (YFMRF-NH2)

Molecular Weight ~774.9 g/mol

Physical State Lyophilized Powder (White to off-white)

Solubility
Soluble in water; 1% Acetic Acid recommended

for stock solutions.

Stability Concern
High. Methionine (Met) is susceptible to

oxidation; Tyrosine (Tyr) is light-sensitive.[2]

Risk Assessment & Hazard Identification
This protocol utilizes a Risk-Based Approach rather than a generic hazard list.

Hazard Vector Risk Level
Mechanism of
Action

Control Measure

Inhalation Moderate

Lyophilized peptides

are friable; dust can

enter alveoli and enter

systemic circulation.

Handle only in a Fume

Hood or Biosafety

Cabinet.

Dermal Absorption Low

Peptides generally

have poor transdermal

bioavailability, but

DMSO solvents

increase risk.

Nitrile Gloves (Double

glove if using DMSO).

Chemical Stability High

Oxidation of Met

residue creates

sulfoxides, altering

biological activity.

Purge solvents with

N2/Ar; Avoid vortexing

(introduces air).
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Personal Protective Equipment (PPE) Matrix
Select PPE based on the specific operational phase.

Operational
Phase

Respiratory
Dermal
(Hands)

Ocular Body

1.[3] Vial

Inspection &

Transport

Surgical Mask

(Optional)

Nitrile Gloves

(Standard)
Safety Glasses Lab Coat

2. Weighing

(Solid Powder)

N95/P2

Respirator (if

outside hood)

Double Nitrile

Gloves (Cuff

over coat)

Goggles

(Sealed)

Lab Coat

(Buttoned)

3. Reconstitution

(Liquid)
Surgical Mask

Nitrile Gloves

(Standard)
Safety Glasses Lab Coat

4. Waste

Disposal
Surgical Mask

Nitrile Gloves

(Chemical

Resistant)

Safety Glasses Lab Coat

Expert Insight:Why Double Gloves for Weighing? Static electricity often causes lyophilized

peptide "fly-off." The outer glove can be discarded immediately if dust adheres to it, preventing

contamination of other surfaces.

Operational Protocol: Safe Reconstitution &
Aliquoting
Objective: Solubilize the peptide without degrading the Methionine residue or creating

hazardous dust.
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Reagents Required:
Solvent: Sterile Water (degassed) or 0.1% Acetic Acid (preferred for stability).

Gas: Nitrogen or Argon stream (optional but recommended).

Step-by-Step Procedure:
Equilibration: Remove the peptide vial from the freezer (-20°C). Do NOT open immediately.

Allow the vial to warm to room temperature (approx. 20 mins) inside a desiccator.

Reasoning: Opening a cold vial condenses atmospheric moisture onto the hygroscopic

peptide, causing hydrolysis and aggregation.

Centrifugation: Briefly centrifuge the vial (3,000 x g for 10 sec) to pellet any powder on the

cap.

Solvent Addition:

Add the calculated volume of 0.1% Acetic Acid or Degassed Water.

Target Concentration: 1 mg/mL (Stock).

Technique: Pipette gently down the side of the vial.

Dissolution:

Do NOT Vortex. Vortexing introduces oxygen bubbles which attack the Methionine sulfur

atom.

Action: Swirl gently or pipette up and down slowly.

Aliquoting:

Divide the stock solution into single-use aliquots (e.g., 50 µL).

Reasoning: Freeze-thaw cycles degrade the peptide backbone and oxidize side chains.

Storage: Flash freeze in liquid nitrogen (if available) and store at -20°C or -80°C.
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Workflow Visualization
The following diagram illustrates the critical decision points to prevent degradation and

exposure.

Start: Lyophilized Peptide
(-20°C)

Equilibrate to RT
(Desiccator, 20 min)

Prevent Condensation

Centrifuge Vial
(Pellet Dust)

Select Solvent

Degassed Water
(Short-term use)

Immediate Assay

0.1% Acetic Acid
(Long-term stability)

Stock Solution

Dissolution
NO VORTEXING

Aliquot into
Single-Use Vials

Minimize O2

Flash Freeze & Store
(-20°C / -80°C)
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Caption: Workflow for minimizing Methionine oxidation and hygroscopic damage during

reconstitution.

Waste Disposal & Decontamination
Although not a regulated hazardous waste, bioactive peptides should not enter the municipal

water supply.

Liquid Waste: Collect all peptide solutions in a container labeled "Bioactive Chemical Waste."

Deactivation (Spills):

Cover spill with paper towels.

Saturate with 10% Bleach (Sodium Hypochlorite) solution. Allow to sit for 15 minutes.

Chemistry: Bleach oxidizes the peptide bonds and the Methionine residue, destroying

biological activity.

Disposal Path: Incineration via a licensed chemical waste contractor.

Emergency Procedures
Scenario Immediate Action Follow-Up

Eye Contact
Flush with water for 15

minutes.

Seek medical attention if

irritation persists.

Skin Contact

Wash with soap and water.[3]

Do NOT use ethanol

(enhances absorption).

Monitor for localized redness.

Inhalation Move to fresh air immediately.
Monitor for

wheezing/sensitization.
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National Institutes of Health (NIH). (1999). Block of the helix FMRFamide-gated Na+ channel

by FMRFamide and its analogues.[4] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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